Cas no 138451-33-9 (5,8-Quinolinedione, 6-[4-(dimethylamino)-2-(1-methylethenyl)phenyl]-)

• Product Name: 5,8-Quinolinedione, 6-[4-(dimethylamino)-2-(1-methylethenyl)phenyl]-
• CAS No: 138451-33-9
• MF: C₂₀H₁₈N₂O₂
• MW: 318.369124889374
• CID: 1261953
• PubChem ID: 22461858
• Update Time: 2025-04-20

5,8-Quinolinedione, 6-[4-(dimethylamino)-2-(1-methylethenyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 5,8-Quinolinedione, 6-[4-(dimethylamino)-2-(1-methylethenyl)phenyl]-
• 6-[4-(dimethylamino)-2-prop-1-en-2-ylphenyl]quinoline-5,8-dione
• 138451-33-9
• 6-(4-(Dimethylamino)-2-(prop-1-en-2-yl)phenyl)quinoline-5,8-dione
• 6-[4-(Dimethylamino)-2-(prop-1-en-2-yl)phenyl]quinoline-5,8-dione
• SCHEMBL7721584
• DTXSID80625790

• Inchi： 1S/C20H18N2O2/c1-12(2)16-10-13(22(3)4)7-8-14(16)17-11-18(23)19-15(20(17)24)6-5-9-21-19/h5-11H,1H2,2-4H3
• InChI Key： QTCQJLKESDMJMT-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CN=C2C(C=C1C1C=CC(=CC=1C(=C)C)N(C)C)=O

Computed Properties

• Exact Mass: 318.13694
• Monoisotopic Mass: 318.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 50.3Ų

Experimental Properties

• PSA: 50.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines